N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H18N2O4/c1-12(20)18-13-4-3-5-14(10-13)19-17(21)11-23-16-8-6-15(22-2)7-9-16/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: ILLOZHBEYXRXCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide, also known as AMPP, is a chemical compound that has gained significant attention in the field of scientific research. This compound was first synthesized in the early 2000s and has since been extensively studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide is not yet fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the progression of various diseases. For example, N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide has been shown to have a range of biochemical and physiological effects. For example, it has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. Additionally, it has been shown to have antioxidant properties and to be capable of inducing apoptosis (cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its high potency and specificity. This makes it an ideal candidate for studying the biochemical and physiological effects of various compounds and drugs. However, one of the limitations of using N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research involving N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide. One area of focus is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, there is a need for further studies to elucidate the mechanism of action of N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide and to identify potential drug targets for this compound. Finally, there is a need for more extensive preclinical and clinical studies to evaluate the safety and efficacy of N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide as a potential drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide involves the reaction between 3-acetylaminoaniline and 2-(4-methoxyphenoxy)acetyl chloride. The resulting compound is then purified using various techniques, including column chromatography and recrystallization. The overall yield of this synthesis method is approximately 60-70%.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of focus has been its potential use as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.